2,4-Diamino-6-hydroxypyrimidine
Overview
Description
2,4-Diamino-6-hydroxypyrimidine is a chemical compound that has been studied for various applications, including its potential as an antiviral and antibacterial agent, as well as its role in corrosion inhibition. The compound has been modified in various ways to enhance its biological activity or to tailor its physical and chemical properties for specific applications .
Synthesis Analysis
The synthesis of 2,4-diamino-6-hydroxypyrimidine derivatives involves several methods, including C5-alkylation and cyclization to introduce different substituents at the 5-position of the pyrimidine ring. For instance, the synthesis of antiviral agents involved alkylation with diisopropoxyphosphoryl methoxyethyl tosylate, followed by separation of regioisomers and conversion to free phosphonic acids . Another approach involved the condensation of 2,4-diamino-5-(hydroxymethyl)pyrimidine with tetrahydroquinolines in acidic medium to produce antibacterial agents . Additionally, the preparation of 2,5-diamino-4,6-dihydroxypyrimidine from diethyl malonate and guanidine hydrochloride through cyclization, nitration, reduction, and acid reaction has been reported .
Molecular Structure Analysis
The molecular structure of 2,4-diamino-6-hydroxypyrimidine derivatives has been explored through crystallography. For example, the crystal structures of lipophilic antifolates with alkyl chains of varying lengths have been determined, revealing different conformations and packing arrangements . The interplay of molecular, molecular-electronic, and supramolecular structures has been studied in symmetrically 4,6-disubstituted 2-aminopyrimidines, with a focus on charge-assisted hydrogen bonding and other intermolecular interactions .
Chemical Reactions Analysis
2,4-Diamino-6-hydroxypyrimidine derivatives undergo various chemical reactions, including alkylation, bromination, chlorination, and iodination, to yield different functionalized compounds. For instance, reaction with elemental bromine, N-chloro-, or N-iodosuccinimide produced 5-halo derivatives, which were then deprotected to afford the corresponding 2,4-diamino-5-halo-6-[2-(phosphonomethoxy)ethoxy]pyrimidines . These reactions are crucial for the development of compounds with specific biological activities.
Physical and Chemical Properties Analysis
The physical and chemical properties of 2,4-diamino-6-hydroxypyrimidine derivatives have been investigated in various studies. For example, the corrosion inhibition properties of 2,4-diamino-6-hydroxypyrimidine for mild steel in HCl medium were examined using potentiodynamic measurements, linear polarization resistance, and electrochemical experiments, revealing that the compound's effectiveness is directly related to its concentration . Quantum chemical calculations have been used to elucidate the electronic features associated with the experimental inhibition productivities . Additionally, the safety evaluation of 2,4-diamino-6-hydroxypyrimidine for use in food contact materials has been conducted, concluding that there is no safety concern for the consumer under specified conditions .
Scientific Research Applications
1. Anti-Tubercular Activities
- Application Summary : 2,4-Diaminopyrimidine derivatives have been synthesized and evaluated for their anti-tubercular activities. The compounds were designed to inhibit dihydrofolate reductase in Mycobacterium tuberculosis (mt-DHFR), an important drug target in anti-TB drug development .
- Methods of Application : The compounds were designed with a 2,4-diaminopyrimidine core and side chains to occupy the glycerol binding site of mt-DHFR. The compounds were then tested for their anti-tubercular activity against Mtb H37Ra .
- Results : Among the synthesized compounds, compound 16l showed good anti-TB activity (MIC = 6.25 μg/mL) with significant selectivity against vero cells .
2. Corrosion Inhibition
- Application Summary : 2,4-Diamino-6-hydroxypyrimidine (2D6H) has been examined as a corrosion inhibitor for mild steel in hydrochloric acid medium .
- Methods of Application : The inhibition effectiveness of 2D6H was tested using potentiodynamic measurements, linear polarization resistance (LPR), scanning electron microscopy, and electrochemical experiments .
- Results : The corrosion inhibition effectiveness was found to be directly proportional to the concentration of 2D6H ranging from 0.5 to 10.0 mM .
3. Inhibition of GTP Cyclohydrolase I
- Application Summary : 2,4-Diamino-6-hydroxypyrimidine (DAHP) is a selective, specific inhibitor of GTP cyclohydrolase I, the rate-limiting step for de novo pterin synthesis .
- Methods of Application : DAHP can be used to effectively block nitric oxide (NO) production in several cell types .
- Results : In HUVEC cells, the IC50 for inhibition of BH4 biosynthesis is about 0.3 mM .
4. Food Safety Evaluation
- Application Summary : The European Food Safety Authority (EFSA) has conducted a risk assessment of 2,4-diamino-6-hydroxypyrimidine as an additive in rigid polyvinyl chloride (PVC) in contact with non-acidic and non-alcoholic aqueous food .
- Methods of Application : The EFSA evaluated the safety of the substance when used in rigid PVC in contact with non-acidic and non-alcoholic aqueous food .
- Results : The EFSA concluded that there is no safety concern for the consumer if the substance is used only in rigid PVC in contact with non-acidic and non-alcoholic aqueous food and its migration is up to 5 mg/kg food .
5. Detection of Nitrates and Nitrites
- Application Summary : 2,4-Diamino-6-hydroxypyrimidine can be used for the detection of nitrates and nitrites, which are important parameters in environmental and food analysis .
- Methods of Application : The exact methods of application can vary, but typically involve the reaction of the compound with nitrates or nitrites under specific conditions to produce a color change or other detectable signal .
- Results : The results would depend on the specific method used, but the presence of nitrates or nitrites would be indicated by a change in the properties of the 2,4-Diamino-6-hydroxypyrimidine .
6. Pharmaceutical Intermediates
- Application Summary : 2,4-Diamino-6-hydroxypyrimidine is used as an intermediate in the synthesis of various pharmaceuticals, including the antihypertensive drug mentidine and the anti-anemia drug folic acid .
- Methods of Application : The compound is used in various synthetic steps to produce the final pharmaceutical product. The exact methods would depend on the specific synthesis route used .
- Results : The results would be the successful synthesis of the desired pharmaceutical product .
7. Organic Synthesis
- Application Summary : 2,4-Diamino-6-hydroxypyrimidine is used in organic synthesis. It can serve as a building block in the synthesis of various organic compounds .
- Methods of Application : The exact methods of application can vary, but typically involve the reaction of the compound with other reagents under specific conditions to produce the desired organic compound .
- Results : The results would be the successful synthesis of the desired organic compound .
8. Production of Antihypertensive Drug Mentidine
- Application Summary : 2,4-Diamino-6-hydroxypyrimidine is used as an intermediate in the synthesis of the antihypertensive drug mentidine .
- Methods of Application : The compound is used in various synthetic steps to produce the final pharmaceutical product. The exact methods would depend on the specific synthesis route used .
- Results : The results would be the successful synthesis of the antihypertensive drug mentidine .
Safety And Hazards
properties
IUPAC Name |
2,4-diamino-1H-pyrimidin-6-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N4O/c5-2-1-3(9)8-4(6)7-2/h1H,(H5,5,6,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWELIMKTDYHAOY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(NC1=O)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N4O | |
Record name | 2,4-diamino-6-hydroxypyrimidine | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
58470-85-2 (sulfate) | |
Record name | 2-Aminoisocytosine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000056064 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID4049038 | |
Record name | 2,4-Diamino-6-hydroxypyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4049038 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | 2,4-Diamino-6-hydroxypyrimidine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0002128 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
2,4-Diamino-6-hydroxypyrimidine | |
CAS RN |
100643-27-4, 56-06-4, 143504-99-8 | |
Record name | 2,6-Diamino-4-pyrimidinol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=100643-27-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-Diamino-6-hydroxypyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56-06-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Aminoisocytosine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000056064 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,4-Diamino-6-hydroxypyrimidine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=44914 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,4-Diamino-6-hydroxypyrimidine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9302 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4(3H)-Pyrimidinone, 2,6-diamino- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2,4-Diamino-6-hydroxypyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4049038 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-diamino-1H-pyrimidin-4-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.000.232 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,6-Diaminopyrimidin-4(3H)-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-AMINOISOCYTOSINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EDH7CNS75I | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | 2,4-Diamino-6-hydroxypyrimidine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0002128 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
286 °C | |
Record name | 2,4-Diamino-6-hydroxypyrimidine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0002128 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.